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Get Quote

Solubility and Stock Solution Data

The table below summarizes the quantitative data found in the search results. Please note the significant

discrepancies, particularly regarding solubility in DMSO.

Solvent Concentration Notes Source

DMSO 1 mg/mL (2.77 mM) "Need ultrasonic; Hygroscopic DMSO has a

significant impact on the solubility of product,
please use newly opened DMSO" [1].

MedChemExpress

DMSO 1.8 mg/mL (5 mM) Achieved "with gentle warming" [2]. Tocris Bioscience

DMSO "< 1 mg/mL (insoluble

or slightly soluble)"

"Heating is recommended" [3]. TargetMol

Ethanol 2 mg/mL (5.54 mM) "Heating is recommended" [3]. TargetMol

Experimental Protocols from Literature

Published studies using BMH-21 provide context for its application but do not detail stock solution

preparation.

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 6 Tech Support

https://www.smolecule.com/products/s548519?utm_src=pdf-body
https://www.smolecule.com/products/s548519?utm_src=pdf-interest
https://www.medchemexpress.com/BMH-21.html?srsltid=AfmBOooruZRELw93WeW3JU-ncOa0QAKRQb4_b4le1A_gERAqXhQPCBSq
https://www.tocris.com/products/bmh-21_5417
https://www.targetmol.com/compound/bmh-21
https://www.targetmol.com/compound/bmh-21
https://www.smolecule.com/products/s548519?utm_src=pdf-body
https://www.smolecule.com/products/s548519?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


In vitro cell culture: BMH-21 is typically used in the low micromolar range. One study treated

U2OS and A375 cells with concentrations between 0.1 μM and 10 μM for 48 hours (viability assay) or
1 μM for 3 hours (Western blot analysis) [1] [4].

In vivo administration: In a mouse xenograft model, BMH-21 was administered via intraperitoneal
injection at 50 mg/kg daily for 6 days. The compound was prepared as a suspension in a vehicle of

50% PEG300 and 50% saline [1].

Suggested Stock Preparation Workflow

Given the conflicting data, the following workflow is recommended based on the general principles of

handling compounds with limited solubility.
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Start Preparation

Warm DMSO
(37°C water bath or hot plate)

Add BMH-21 powder
to warm DMSO

(Target: ~1-1.8 mg/mL)

Briefly vortex mixture
for initial dispersion

Apply ultrasound (sonicate)
until solution is clear

Confirm solubility
(No precipitate visible)

Immediately aliquot
into single-use vials

Store at -20°C or below

Click to download full resolution via product page

Mechanism of Action
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BMH-21 is a DNA intercalator that specifically inhibits RNA Polymerase I (Pol I) transcription, a key

process in ribosome biogenesis that is often hyperactive in cancer cells [1] [5] [6]. Its unique mechanism

involves:

BMH-21

Intercalates into
GC-rich ribosomal DNA (rDNA)

Inhibits RNA Polymerase I (Pol I)

Induces proteasomal
degradation of RPA194
(Pol I catalytic subunit)

Nucleolar Stress
& Cancer Cell Death

Click to download full resolution via product page

Important Considerations and Recommendations

Verify Solubility: The solubility of BMH-21 in DMSO is a critical point of contradiction. You must

determine the optimal concentration empirically for your specific batch.
Use Fresh DMSO: All suppliers emphasize using dry, freshly opened DMSO to prevent water

absorption, which can significantly reduce solubility [2] [1].
Aliquot for Stability: To maintain stability and avoid repeated freeze-thaw cycles, immediately aliquot

the stock solution into single-use vials after preparation [1].
Include Controls: For cell-based assays, include a vehicle control (DMSO at the same final

concentration as your treated samples) to rule out solvent toxicity.
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How to Proceed with Limited Information

The available commercial information is inconsistent. For a reliable protocol:

Consult the Manufacturer's COA: If you have purchased BMH-21, the Certificate of Analysis
(COA) from the supplier should provide batch-specific solubility data and recommended handling
procedures [2].

Empirical Testing: Conduct a small-scale solubility test with your specific compound batch, trying the
concentrations and methods (gentle warming, sonication) mentioned.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 6 Tech Support

https://www.smolecule.com/products/s548519?utm_src=pdf-body
https://www.tocris.com/products/bmh-21_5417
https://www.smolecule.com/products/s548519?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/BMH-21.html?srsltid=AfmBOooruZRELw93WeW3JU-ncOa0QAKRQb4_b4le1A_gERAqXhQPCBSq
https://www.tocris.com/products/bmh-21_5417
https://www.targetmol.com/compound/bmh-21
https://pmc.ncbi.nlm.nih.gov/articles/PMC4147329/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3930145/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8683726/
https://www.smolecule.com/products/b548519#bmh-21-solubility-dmso-stock-solution
https://www.smolecule.com/products/b548519#bmh-21-solubility-dmso-stock-solution
https://www.smolecule.com/products/b548519#bmh-21-solubility-dmso-stock-solution
https://www.smolecule.com/products/s548519?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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